Cas no 6149-52-6 (cis-Ethyl 2-hydroxycyclohexanecarboxylate)

• Product Name: cis-Ethyl 2-hydroxycyclohexanecarboxylate
• CAS No: 6149-52-6
• MF: C₉H₁₆O₃
• MW: 172.2215
• MDL: MFCD00144282
• CID: 954598
• PubChem ID: 1268214
• Update Time: 2024-11-03

cis-Ethyl 2-hydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-carbamoylphenyl)pyridine-3-carboxamide
• cis-Ethyl 2-hydroxycyclohexanecarboxylate
• ethyl (1R,2S)-2-hydroxycyclohexane-1-carboxylate
• ETHYL CIS-2-HYDROXY-1-CYCLOHEXANECARBOXYLATE
• Cis-Ethyl 2-hydroxy-cyclohexanecarboxylate
• ethyl 2-hydroxycyclohexanecarboxylate
• ETHYL CIS-2-HYDROXY-1-CYCLOHEXANECARBOXYLATE, 98
• ethyl trans-2-hydroxy-1-cyclohexane carboxylate
• ethyl trans-2-hydroxycyclohexanecarboxylate
• ethyl-trans-2-hydroxy-1-cyclohexanecarboxylate
• rac-trans-2-Hydroxycyclohexancarbonsaeureaethylester
• trans-ethyl 2-hydroxy-cyclohexanoate
• (1R,2S)-Ethyl 2-hydroxycyclohexanecarboxylate
• Ethyl (1R,2S)-cis-2-hydroxycyclohexanecarboxylate
• AK173002
• Cis-2-Hydroxy-cyclohexanecarboxylic acid ethyl ester
• FCH3937906
• FCH3773369
• ZB015944
• AX8127726
• ST24033572
• Ethyl (1R,2
• CS-0172256
• AKOS025117426
• MFCD00144282
• Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1R,2S)-rel-
• 61586-78-5
• CYCLOHEXANECARBOXYLICACID, 2-HYDROXY-, ETHYL ESTER, (1R,2S)-
• SCHEMBL3343793
• DS-8204
• cis-Ethyl2-hydroxycyclohexanecarboxylate
• Ethyl(1R,2S)-2-hydroxycyclohexane-1-carboxylate
• 6149-52-6
• Ethyl (1R,2S)-cis-2-hydroxy-cyclohexanoate

• MDL： MFCD00144282
• Inchi： 1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8+/m1/s1
• InChI Key： WOGRTPJVNNCUKN-SFYZADRCSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Liquid
• Density: 1.629g/cm3
• Boiling Point: 134-135 °C/39 mmHg
• Flash Point: 206.3ºC
• Refractive Index: 1.695
• PSA: 46.53000
• LogP: 1.10060
• Solubility: Not determined

cis-Ethyl 2-hydroxycyclohexanecarboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature